Cas no 341967-44-0 (2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile)

2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile is a specialized organic compound featuring a nicotinonitrile core substituted with a 4-methoxybenzylthio group, a methyl group, and a phenyl ring. This structure suggests potential utility in pharmaceutical or agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the methoxybenzylthio moiety may enhance solubility and reactivity, while the phenyl and methyl substitutions could influence steric and electronic properties. Its well-defined molecular framework makes it suitable for structure-activity relationship (SAR) studies or as a building block in heterocyclic chemistry. The compound’s purity and stability are critical for reproducible results in synthetic applications.

2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile structure

341967-44-0 structure

Product Name:2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile

CAS No:341967-44-0

MF:

MW:

CID:4649141

Update Time:2025-05-22

2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile

2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M142425-0.5mg	2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0		0.5mg	$ 50.00	2022-06-04
TRC	M142425-1mg	2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0		1mg	$ 80.00	2022-06-04
TRC	M142425-2.5mg	2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0		2.5mg	$ 155.00	2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00907053-1g	2-{[(4-methoxyphenyl)methyl]sulfanyl}-4-methyl-6-phenylpyridine-3-carbonitrile	341967-44-0	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	10M-526S-1MG	2-[(4-methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0	>90%	1mg	￡37.00	2023-04-20
Key Organics Ltd	10M-526S-5MG	2-[(4-methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0	>90%	5mg	￡46.00	2023-04-20
Key Organics Ltd	10M-526S-10MG	2-[(4-methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0	>90%	10mg	￡63.00	2023-04-20
Key Organics Ltd	10M-526S-0.5G	2-[(4-methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0	>90%	0.5 g	￡385.00	2023-04-20
Key Organics Ltd	10M-526S-1G	2-[(4-methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0	>90%	1g	￡770.00	2023-04-20
Key Organics Ltd	10M-526S-5G	2-[(4-methoxybenzyl)sulfanyl]-4-methyl-6-phenylnicotinonitrile	341967-44-0	>90%	5g	￡3,080.00	2023-04-20

2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile Related Literature

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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile

Comprehensive Overview of 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile (CAS No. 341967-44-0)

2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile (CAS No. 341967-44-0) is a specialized organic compound with a unique molecular structure that combines a nicotinonitrile core with 4-methoxybenzyl and phenyl substituents. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its sulfanyl linkage and methoxybenzyl group contribute to its distinct chemical properties, making it a subject of interest for drug discovery and material science applications.

The molecular formula of 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile is C₂₁H₁₈N₂OS, with a molecular weight of approximately 346.45 g/mol. Its structure features a pyridine ring substituted with a cyano group, a methyl group, and a phenyl group, along with a 4-methoxybenzylthio moiety at the 2-position. This arrangement imparts both lipophilic and electronic characteristics, which are crucial for its reactivity and potential applications.

In recent years, researchers have explored 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile as a key intermediate in the synthesis of heterocyclic compounds. Its nicotinonitrile scaffold is particularly valuable in medicinal chemistry, where it serves as a building block for kinase inhibitors and antimicrobial agents. The compound's ability to undergo further functionalization makes it a versatile candidate for structure-activity relationship (SAR) studies.

One of the trending topics in chemical research is the development of sustainable synthesis methods for complex molecules like 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile. Scientists are investigating green chemistry approaches, such as catalytic C-S bond formation, to reduce waste and improve efficiency. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

From a commercial perspective, 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile is available through specialized chemical suppliers, often in high purity grades for research purposes. Its market demand is driven by academic institutions and pharmaceutical companies engaged in drug discovery programs. The compound's patent landscape is also evolving, with several applications highlighting its utility in therapeutic agent development.

Analytical characterization of 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its structural integrity and purity, which are critical for reproducible research outcomes. The compound's solubility profile—soluble in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM)—further informs its handling and application protocols.

In summary, 2-(4-Methoxybenzyl)sulfanyl-4-methyl-6-phenylnicotinonitrile (CAS No. 341967-44-0) represents a valuable chemical entity with broad potential in scientific research. Its unique structure and functional groups make it a promising candidate for molecular design and therapeutic innovation. As the chemical industry continues to prioritize sustainable practices and targeted drug development, this compound is likely to remain a focus of ongoing investigation.